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Compound of Interest

Compound Name: Quinagolida

CAS No.: 130793-77-0

Cat. No.: B14159601

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinagolide is a potent and selective non-ergot dopamine D2 receptor agonist.[1][2] Its primary

mechanism of action is the inhibition of prolactin secretion from the anterior pituitary gland. By

activating D2 receptors, quinagolide reduces adenylyl cyclase activity, which in turn leads to a

decrease in intracellular cyclic adenosine monophosphate (cAMP) levels and subsequent

suppression of prolactin release.[2] This makes quinagolide a valuable tool for studying

dopaminergic signaling pathways and a therapeutic agent for hyperprolactinemia. In the

context of in vitro cell culture, quinagolide is utilized to investigate its effects on various cell

types, particularly pituitary tumor cells and other cells expressing dopamine D2 receptors.[2]
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Property Value

Molecular Formula C₂₀H₃₄ClN₃O₃S

Molecular Weight 432.0 g/mol

Water Solubility Sparingly soluble (0.2%)[1]

DMSO Solubility Soluble

Ethanol Solubility Soluble

This table summarizes key physicochemical properties of quinagolide hydrochloride.

Recommended Concentrations for Cell Culture
Parameter Concentration Range Notes

Stock Solution Concentration 1 - 10 mM in DMSO

Higher concentrations can be

prepared. A high-concentration

stock is recommended to

minimize the volume of DMSO

added to the cell culture

medium.[2]

Working Concentration 0.01 nM - 100 nM

The optimal concentration

should be determined

empirically for each cell line

and experimental endpoint. A

starting concentration range of

0.01 nM to 100 nM is

recommended for initial dose-

response studies.[3]

Final DMSO Concentration in

Media
< 0.5% (ideally ≤ 0.1%)

High concentrations of DMSO

can be toxic to cells. A vehicle

control with the same final

DMSO concentration should

always be included in

experiments.[1]
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This table provides recommended concentration ranges for the preparation and use of

quinagolide hydrochloride in cell culture experiments.

Experimental Protocols
Protocol 1: Preparation of Quinagolide Hydrochloride
Stock and Working Solutions
Materials:

Quinagolide hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure for 10 mM Stock Solution Preparation:

Calculation:

Molecular weight of quinagolide HCl = 432.0 g/mol

To make 1 mL of a 10 mM solution, weigh out 4.32 mg of quinagolide hydrochloride

powder.

Weighing:

In a sterile microcentrifuge tube, accurately weigh out 4.32 mg of quinagolide

hydrochloride.

Dissolving:
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Add 1 mL of sterile, cell culture grade DMSO to the tube containing the quinagolide

powder.

Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.[2]

If the compound does not fully dissolve, sonicate the solution in a water bath sonicator for

5-10 minutes.[2]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected

from light.[1][2] Avoid repeated freeze-thaw cycles.[1]

Procedure for Preparation of Working Solutions:

Thaw Stock Solution:

Remove one aliquot of the quinagolide stock solution from the freezer and allow it to thaw

at room temperature.

Dilution:

Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final

concentration.

It is recommended to perform serial dilutions to achieve low nanomolar concentrations

accurately.

Ensure the final DMSO concentration in the working solution remains below 0.5%, and

ideally at or below 0.1%.[1]

Protocol 2: In Vitro Prolactin Secretion Assay Using GH3
Cells
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This protocol describes the use of quinagolide to assess its inhibitory effect on prolactin

secretion from the rat pituitary adenoma cell line, GH3.

Materials:

GH3 cells

Cell culture medium (e.g., F-12K Medium with 15% horse serum and 2.5% fetal bovine

serum)

96-well cell culture plates

Quinagolide hydrochloride working solutions

Phosphate-Buffered Saline (PBS), sterile

Commercial Prolactin ELISA kit

Microplate reader

Procedure:

Cell Seeding:

Seed GH3 cells in a 96-well plate at a density of 1 x 10⁵ cells/well in 100 µL of culture

medium.

Incubate for 24-48 hours to allow for cell attachment.

Quinagolide Preparation:

Prepare serial dilutions of quinagolide in serum-free or low-serum medium to achieve the

desired final concentrations (e.g., ranging from 0.01 nM to 1000 nM).

Prepare a vehicle control with the same final DMSO concentration as the highest

quinagolide concentration.

Cell Treatment:
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Carefully remove the culture medium from the wells.

Wash the cells once with 100 µL of warm PBS.

Add 100 µL of the prepared quinagolide working solutions or vehicle control to the

respective wells.

Incubate the cells for the desired treatment period (e.g., 24 hours).[4]

Supernatant Collection:

After incubation, carefully collect the culture supernatant from each well.

Centrifuge the supernatant to pellet any detached cells and transfer the clear supernatant

to a new tube.

Store the supernatants at -80°C until analysis.[4]

Prolactin Measurement:

Quantify the concentration of prolactin in the collected supernatants using a commercial

prolactin ELISA kit, following the manufacturer's instructions.[4]

Data Analysis:

Normalize the prolactin concentration to the number of viable cells or total protein content

in each well.

Plot the percentage of prolactin inhibition against the logarithm of the quinagolide

concentration and fit the data using a non-linear regression model to determine the EC₅₀.

Mandatory Visualizations
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Caption: Quinagolide signaling pathway in lactotrophs.
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Experimental Workflow for Quinagolide In Vitro Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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